Cas no 62027-23-0 (1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-methyl-, methyl ester)

• Product name: 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-methyl-, methyl ester
• CAS No: 62027-23-0
• MF: C₈H₁₃NO₂
• MW: 155.19432
• CID: 1634865
• PubChem ID: 12224401

1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-methyl-, methyl ester
• Methyl 3,6-dihydro-4-methyl-1(2H)-pyridinecarboxylate
• 62027-23-0
• DB-417079
• Methyl 4-methyl-3,6-dihydro-1 (2H)-pyridinecarboxylate
• SCHEMBL6079220
• VBRLIBMZBZNTJA-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H13NO2/c1-7-3-5-9(6-4-7)8(10)11-2/h3H,4-6H2,1-2H3
• InChI Key： VBRLIBMZBZNTJA-UHFFFAOYSA-N
• SMILES： CC1=CCN(CC1)C(=O)OC

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54